Cas no 259860-06-5 (Methyl 6-chloro-7-fluoroindole-2-carboxylate)

• Product Name: Methyl 6-chloro-7-fluoroindole-2-carboxylate
• CAS No: 259860-06-5
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4757223
• PubChem ID: 22612708
• Update Time: 2026-02-26

Methyl 6-chloro-7-fluoroindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-7-fluoroindole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 6-chloro-7-fluoro-, methyl ester
• methyl 6-chloro-7-fluoro-1H-indole-2-carboxylate
• 259860-06-5
• DB-158764
• SCHEMBL7673791
• Methyl6-chloro-7-fluoro-1H-indole-2-carboxylate
• F84232
• IMYKCTSTNUIUPI-UHFFFAOYSA-N

• Inchi： 1S/C10H7ClFNO2/c1-15-10(14)7-4-5-2-3-6(11)8(12)9(5)13-7/h2-4,13H,1H3
• InChI Key： IMYKCTSTNUIUPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)OC)NC=2C=1F

Computed Properties

• Exact Mass: 227.0149343g/mol
• Monoisotopic Mass: 227.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 6-chloro-7-fluoroindole-2-carboxylate

Methyl 6-chloro-7-fluoroindole-2-carboxylate (CAS No. 259860-06-5): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 6-chloro-7-fluoroindole-2-carboxylate (CAS No. 259860-06-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the indole family, which is known for its diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of chlorine and fluorine substituents on the indole ring further enhances its pharmacological profile, making it a valuable candidate for drug development.

The chemical structure of Methyl 6-chloro-7-fluoroindole-2-carboxylate consists of an indole core with a methyl ester group at the C-2 position, a chlorine atom at the C-6 position, and a fluorine atom at the C-7 position. These functional groups contribute to the compound's stability, solubility, and interaction with biological targets. The methyl ester group can be readily hydrolyzed to the corresponding carboxylic acid, which may influence its metabolic fate and bioavailability.

Recent studies have highlighted the potential of Methyl 6-chloro-7-fluoroindole-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, Methyl 6-chloro-7-fluoroindole-2-carboxylate has shown promising anticancer activity. A study conducted by a team of researchers from the University of California demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that Methyl 6-chloro-7-fluoroindole-2-carboxylate could be further developed as a potential anticancer agent.

The pharmacokinetic properties of Methyl 6-chloro-7-fluoroindole-2-carboxylate have also been investigated to assess its suitability for drug development. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties are crucial for ensuring sustained therapeutic effects and reducing dosing frequency.

To further optimize the therapeutic potential of Methyl 6-chloro-7-fluoroindole-2-carboxylate, researchers are exploring various structural modifications. For example, substituting different functional groups at various positions on the indole ring can enhance its potency and selectivity for specific biological targets. Additionally, prodrug strategies are being investigated to improve the compound's solubility and stability in physiological conditions.

The safety profile of Methyl 6-chloro-7-fluoroindole-2-carboxylate is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive safety studies are needed to ensure its long-term safety and efficacy in humans.

In conclusion, Methyl 6-chloro-7-fluoroindole-2-carboxylate (CAS No. 259860-06-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an attractive candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds great promise for advancing medical treatments in various disease areas.